molecular formula C9H18INO B1204144 Octahydro-1,2-dimethylcyclopenta(b)pyrrol-6-ol hydriodide CAS No. 37642-31-2

Octahydro-1,2-dimethylcyclopenta(b)pyrrol-6-ol hydriodide

Cat. No. B1204144
CAS RN: 37642-31-2
M. Wt: 283.15 g/mol
InChI Key: BGVQGQAJHZETHA-UHFFFAOYSA-N
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Description

Octahydro-1,2-dimethylcyclopenta(b)pyrrol-6-ol hydriodide, also known as Octahydro-1,2-dimethylcyclopenta(b)pyrrol-6-ol hydriodide, is a useful research compound. Its molecular formula is C9H18INO and its molecular weight is 283.15 g/mol. The purity is usually 95%.
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properties

CAS RN

37642-31-2

Product Name

Octahydro-1,2-dimethylcyclopenta(b)pyrrol-6-ol hydriodide

Molecular Formula

C9H18INO

Molecular Weight

283.15 g/mol

IUPAC Name

1,2-dimethyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-ol;hydroiodide

InChI

InChI=1S/C9H17NO.HI/c1-6-5-7-3-4-8(11)9(7)10(6)2;/h6-9,11H,3-5H2,1-2H3;1H

InChI Key

BGVQGQAJHZETHA-UHFFFAOYSA-N

SMILES

CC1CC2CCC(C2N1C)O.I

Canonical SMILES

CC1CC2CCC(C2N1C)O.I

synonyms

2,3-dimethyl-8-hydroxy-2-azabicyclo(3.3.0)octane hydroiodide
Gr 858
GR-858
octahydro-1,2-dimethylcyclopenta(b)pyrrol-6-ol hydroiodide

Origin of Product

United States

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